4-[3-Chloro-4-(1-hydroxyethyl)phenyl]-1-methylpiperazin-2-one

• IUPAC Name: 4-[3-chloro-4-(1-hydroxyethyl)phenyl]-1-methylpiperazin-2-one
• InChI: InChI=1S/C13H17ClN2O2/c1-9(17)11-4-3-10(7-12(11)14)16-6-5-15(2)13(18)8-16/h3-4,7,9,17H,5-6,8H2,1-2H3
• InChI Key: TYJLIDQKKQWEKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)N2CCN(C(=O)C2)C)Cl)O
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

“4-[3-Chloro-4-(1-hydroxyethyl)phenyl]-1-methylpiperazin-2-one” is a chemical compound with the CAS Number: 1384680-90-3. It has a molecular weight of 254.72 and is typically in the form of a powder.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C12H15ClN2O2/c1-8(16)10-3-2-9(6-11(10)13)15-5-4-14-12(17)7-15/h2-3,6,8,16H,4-5,7H2,1H3,(H,14,17). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 254.72.

Scientific Research Applications

Antidepressant and Anxiolytic Applications

Research on phenylpiperazine derivatives, such as HBK-14 and HBK-15, has demonstrated significant potential in the treatment of depression and anxiety. These compounds exhibit high affinity for serotonergic 5-HT2, adrenergic α1, and dopaminergic D2 receptors, acting as full 5-HT1A and 5-HT7 receptor antagonists. Their potent antidepressant-like activity has been demonstrated in both mice and rats through the forced swim test, and their anxiolytic-like properties have been confirmed through the four-plate test and the elevated plus maze test (Pytka et al., 2015).

Antitumor Activity

The compound 4-(2-chlorobenzyl)-1-(5-fluoro-2-hydroxy-3-((4-methylpiperidin-1-yl)methyl)phenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one has shown promising antitumor activity against human hepatoma cells and human melanoma cells. Its synthesis and biological evaluation suggest favorable interactions with the SHP2 protein, indicating a potential pathway for cancer treatment (Zhou et al., 2021).

Synthesis and Characterization

The synthesis of novel derivatives, such as 4-(2-hydroxy-3-(4-phenylpiperazin-1-yl) propyl)-2H-benzo[b][1,4]oxazin-3(4H)-one, highlights the chemical versatility of phenylpiperazine compounds. These derivatives have been synthesized with good yields, demonstrating the compound's potential for further pharmaceutical and chemical applications (Guguloth, 2021).

Anticonvulsant and Neurotoxicity Evaluation

Novel kojic acids and allomaltol derivatives containing piperazine groups have been evaluated for their anticonvulsant activities and neurotoxicity, showcasing the therapeutic potential of phenylpiperazine derivatives in treating epilepsy and related neurological disorders (Aytemi̇r & Çalış, 2010).